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Compound of Interest

Compound Name: Direct red 212
CAS No.: 12222-45-6
Cat. No.: B1172209
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. J

This technical guide addresses the solubility of the dye Direct Red 212 in various solvents,
targeting researchers, scientists, and professionals in drug development. It aims to provide a
comprehensive overview based on available data.

Executive Summary

Direct Red 212, identified with the CAS number 12222-45-6, is classified as a direct azo dye. A
thorough review of publicly available scientific literature and chemical databases reveals a
significant lack of quantitative solubility data for this specific compound. While qualitative
information suggests its likely solubility in water, precise numerical values in different solvents
are not documented in the searched sources. In contrast, quantitative solubility data is
available for a similarly named but chemically distinct compound, Solvent Red 212 (CAS No:
61300-98-9). This guide presents the available information for both, clearly distinguishing
between them to avoid confusion.

Direct Red 212: Qualitative Solubility Profile
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Direct dyes, by their nature, are typically designed to be soluble in water to facilitate the dyeing
process of cellulosic fibers such as cotton. Several sources categorize Direct Red 212 as a
direct dye and an azo dye. Generally, azo dyes that possess sulfonic acid groups are water-
soluble, while their solubility in organic solvents is limited.[1] In the context of its application in
inkjet inks, Direct Red 212 is referred to as a water-soluble azo dye. This suggests that Direct
Red 212 is expected to be soluble in aqueous solutions. However, specific quantitative data to
confirm the extent of its solubility in water and other solvents is not available in the reviewed
literature.[2]

Quantitative Solubility Data for Solvent Red 212

It is crucial to differentiate Direct Red 212 from Solvent Red 212, as they are different chemical
entities with distinct properties. The following table summarizes the available quantitative
solubility data for Solvent Red 212.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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This data pertains to Solvent Red 212 and should not be extrapolated to Direct Red 212.

Experimental Protocols

A comprehensive search for experimental methodologies used to determine the solubility of
Direct Red 212 did not yield any specific protocols. General methods for determining the
solubility of dyes include techniques such as the equilibrium solubility method followed by
spectrophotometric or gravimetric analysis. However, no documented application of these
methods for Direct Red 212 was found.
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Visualizations

The search for information related to Direct Red 212 did not provide any data on signaling
pathways or specific experimental workflows that could be visualized. Therefore, no diagrams
using Graphviz can be provided at this time.

In conclusion, there is a notable absence of specific, quantitative solubility data for Direct Red
212 in the scientific and technical literature. While its classification as a direct dye suggests
water solubility, this remains to be experimentally quantified. Researchers investigating this
compound would need to perform their own solubility studies to obtain reliable quantitative
data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1172209?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

